Cas no 1807236-66-3 (Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate
• CAS No: 1807236-66-3
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4951613
• Update Time: 2025-05-26

Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-17-9-4-6(11(12,13)14)3-7(8(9)5-15)10(16)18-2/h3-4H,1-2H3
• InChI Key： NHWSAKUWUYKEME-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(C(=O)OC)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate

Methyl 2-Cyano-3-Methoxy-5-(Trifluoromethyl)Benzoate: A Comprehensive Overview

Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate, also known by its CAS number 1807236-66-3, is a highly specialized organic compound with a unique combination of functional groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile properties and potential applications. The molecule consists of a benzoate backbone with substituents that include a cyano group, a methoxy group, and a trifluoromethyl group. These functional groups contribute to its distinct chemical behavior and reactivity.

The cyano group (-CN) attached to the benzene ring imparts strong electron-withdrawing effects, enhancing the compound's ability to participate in various nucleophilic and electrophilic reactions. Similarly, the methoxy group (-OCH3) introduces electron-donating effects, which can influence the compound's solubility and reactivity. The trifluoromethyl group (-CF3), on the other hand, adds steric hindrance and further enhances the compound's stability due to the high electronegativity of fluorine atoms. This combination of functional groups makes Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to modulate biological pathways through precise interactions with target proteins has made it a subject of interest in medicinal chemistry. For instance, researchers have explored its role as a lead compound for developing novel anti-inflammatory agents and anticancer drugs. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability.

In addition to its pharmaceutical applications, Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. The cyano group's electron-withdrawing nature facilitates charge transport, while the trifluoromethyl group enhances thermal stability—a critical factor for high-performance electronic devices.

The synthesis of Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate typically involves multi-step organic reactions. A common approach includes the Friedel-Crafts acylation followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate exhibits favorable biodegradation characteristics under controlled conditions. Its chemical stability ensures minimal leaching into ecosystems during industrial processes, aligning with current sustainability goals in chemical manufacturing.

In conclusion, Methyl 2-cyano-3-methoxy-5-(trifluoromethyl)benzoate (CAS No: 1807236-66-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups not only enhances its chemical reactivity but also positions it as a key player in cutting-edge research and industrial applications. As scientific understanding continues to evolve, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.